Cas no 2680537-41-9 (2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride)

• Product Name: 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride
• CAS No: 2680537-41-9
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD34183596
• CID: 5416425
• PubChem ID: 165913600
• Update Time: 2025-10-31

2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2680537-41-9
• Z5060721709
• EN300-28269023
• 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride
• Benzenepropanol, β-amino-β,4-dimethyl-, hydrochloride (1:1)

• MDL： MFCD34183596
• Inchi： 1S/C11H17NO.ClH/c1-9-3-5-10(6-4-9)7-11(2,12)8-13;/h3-6,13H,7-8,12H2,1-2H3;1H
• InChI Key： QGJDVXZFFGYRGF-UHFFFAOYSA-N
• SMILES： C1(CC(N)(C)CO)=CC=C(C)C=C1.[H]Cl

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride

Professional Introduction to 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride (CAS No. 2680537-41-9)

2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride, with the chemical formula C₁₁H₁₇N·HCl, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680537-41-9, has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride features a tertiary amine group, a phenyl ring substituted with a methyl group at the para position, and an isobutyl side chain. This arrangement contributes to its unique chemical properties, which are being explored for various pharmacological applications. The presence of both basic and aromatic functionalities makes it a versatile building block for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting specific biological pathways. The structural motifs present in 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride suggest potential interactions with enzymes and receptors involved in metabolic disorders, inflammation, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in cancer therapy.

The pharmaceutical industry has been actively exploring new scaffolds for drug discovery, and compounds like 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride offer promising starting points for generating novel lead compounds. The phenyl ring and the tertiary amine provide multiple sites for chemical modification, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of potential drug candidates. This flexibility is crucial for optimizing drug efficacy while minimizing side effects.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for biological activity. Virtual screening methods have been employed to identify potential binding modes of 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride with target proteins. These studies have provided valuable insights into the interactions between the compound and its intended biological targets, guiding the design of more effective derivatives.

The synthesis of 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride involves multi-step organic reactions, including alkylation, condensation, and salt formation. The synthesis route must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the biological activity of the final product. Modern synthetic techniques, such as flow chemistry and catalytic processes, have been utilized to improve the efficiency and sustainability of the synthesis.

In conclusion, 2-amino-2-methyl-3-(4-methylphenyl)propan-1-ol hydrochloride represents a significant compound in pharmaceutical research due to its structural complexity and potential therapeutic applications. Its unique chemical properties make it a valuable intermediate for the development of novel drugs targeting various diseases. Continued research into this compound and its derivatives is expected to yield important breakthroughs in medicinal chemistry.